3-ethoxy-4-fluoro-N-(2-methoxyethyl)benzenesulfonamide

• IUPAC Name: 3-ethoxy-4-fluoro-N-(2-methoxyethyl)benzenesulfonamide
• InChI: InChI=1S/C11H16FNO4S/c1-3-17-11-8-9(4-5-10(11)12)18(14,15)13-6-7-16-2/h4-5,8,13H,3,6-7H2,1-2H3
• InChI Key: RGMHQCDKMJHRDM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)S(=O)(=O)NCCOC)F
• Molecular Formula: C11H16FNO4S
• Molecular Weight: 277.31 g/mol

Description

3-ethoxy-4-fluoro-N-(2-methoxyethyl)benzenesulfonamide is a chemical compound with the molecular formula C11H16FNO4S. It is used in various chemical reactions and has several properties that make it a valuable compound in organic synthesis.

Synthesis Analysis

The synthesis of 3-ethoxy-4-fluoro-N-(2-methoxyethyl)benzenesulfonamide involves several steps. One of the key steps is the protodeboronation of pinacol boronic esters, which is a radical approach. This process allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation. The protodeboronation was further used in the formal total synthesis of δ- ( R )-coniceine and indolizidine 209B.

Molecular Structure Analysis

The molecular structure of 3-ethoxy-4-fluoro-N-(2-methoxyethyl)benzenesulfonamide is determined by its molecular formula, C11H16FNO4S. The structure includes a benzenesulfonamide group, which is a common functional group in organic chemistry.

Chemical Reactions Analysis

3-ethoxy-4-fluoro-N-(2-methoxyethyl)benzenesulfonamide is involved in various chemical reactions. It is particularly useful in the protodeboronation of pinacol boronic esters. This reaction is a key step in the synthesis of several complex organic compounds.

Physical And Chemical Properties Analysis

3-ethoxy-4-fluoro-N-(2-methoxyethyl)benzenesulfonamide has several physical and chemical properties that make it a valuable compound in organic synthesis. These properties include its melting point, boiling point, density, and molecular weight.

Scientific Research Applications

Environmental Monitoring and Human Exposure

Perfluorinated Compounds (PFCs) Detection in Human Samples : Studies have highlighted the detection of perfluorinated compounds, including those structurally related to 3-ethoxy-4-fluoro-N-(2-methoxyethyl)benzenesulfonamide, in human plasma samples. These studies aim to quantify the body burden of different PFCs in populations exposed through environmental channels, such as drinking water, to understand the extent of human exposure and potential health implications. For example, the detection of ADONA, a replacement emulsifier used in the production of fluoropolymers, in plasma samples indicates ongoing exposure to novel fluorochemicals through environmental sources (Fromme et al., 2017).

Analytical Methods Development

Advancements in Analytical Techniques : Research has been conducted to develop high-throughput methods for measuring trace levels of perfluorochemicals (PFCs) in biological samples. Such methods are crucial for monitoring human exposure to PFCs and assessing their toxicity. The development of automated solid-phase extraction followed by high-performance liquid chromatography-tandem mass spectrometry represents a significant advancement in the field, enabling the detection of multiple PFCs in serum and milk (Kuklenyik et al., 2004).

Understanding Environmental Distribution

Global Distribution and Exposure Patterns : Research into the distribution of fluorochemicals, including PFOS and related compounds, in human blood from various countries, helps to understand global exposure patterns. These studies indicate varied levels of fluorochemicals in populations across different regions, suggesting different sources and exposure routes. This information is vital for assessing the global impact of fluorochemicals on human health and guiding regulatory policies (Kannan et al., 2004).

Mechanism of Action

The mechanism of action of 3-ethoxy-4-fluoro-N-(2-methoxyethyl)benzenesulfonamide in chemical reactions involves its participation as a reagent. In the protodeboronation of pinacol boronic esters, it undergoes a radical reaction to facilitate the transformation.

Future Directions

The future directions for the use of 3-ethoxy-4-fluoro-N-(2-methoxyethyl)benzenesulfonamide in organic synthesis are promising. Its unique properties and versatility in various chemical reactions make it a valuable compound for the synthesis of complex organic compounds.